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Compound of Interest

Compound Name: 4-Methylbenzofuran
CAS No.: 5670-23-5
Cat. No.: B3053873
Get Quote
. J

Executive Summary & Risk Profile

4-Methylbenzofuran (CAS: 17059-52-8) is a bicyclic aromatic heterocycle used primarily as an
intermediate in organic synthesis and flavor/fragrance applications.[1][2][3][4][5][6] While often
treated casually due to its organoleptic uses, it presents distinct chemical hazards in its
concentrated (neat) form.

Critical Hazard Classifications (GHS):

o Flammable Liquid (Category 3/4): Flash point is approximately 70-80°C (variable by source),
classifying it as a combustible liquid (H226/H227).[1]

» Health Hazard (Chronic): Suspected carcinogen (H351) and potential for specific target
organ toxicity (Liver - H373).[1]

e Irritant (Acute): Causes skin (H315), eye (H319), and respiratory tract irritation (H335).

Operational Directive: Treat all neat transfers as a potential carcinogen exposure risk. Do not
rely on odor thresholds for safety warnings.[6][7]
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Personal Protective Equipment (PPE) Matrix

The lipophilic nature of benzofurans allows them to permeate standard nitrile gloves rapidly
upon direct contact. The following PPE standards are non-negotiable for handling neat stock
solutions (>95% purity).

Hand Protection: The "Barrier-Dexterity" Protocol

Do not use single-layer nitrile gloves for prolonged handling of the neat liquid.[1] Aromatic
ethers can swell and permeate nitrile rubber.

Layer Material Thickness Function

Provides dexterity and
Nitrile (Accelerator- ) protects skin from
Inner 4-5 mil (0.10mm) o
Free) perspiration/inner

contamination.[1]

Critical Barrier.
Provides >4-hour
breakthrough time
Silver Shield® / ) against aromatic
Outer ) Multi-layer
Laminate hydrocarbons.[1]
Mandatory for spill
cleanup or handling

>100mL.

Acceptable only for
incidental splash
. _ i protection during
Alt. Outer High-Grade Nitrile >8 mil (0.20mm) ] S
micropipetting.[1]
Change immediately

upon contact.

Respiratory & Eye Protection[1][3][6][8]

» Primary Control: All open-vessel operations must occur within a certified Chemical Fume
Hood (Face velocity: 80—-100 fpm).[1]
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o Eye Protection: Chemical Splash Goggles (ANSI Z87.1) are required.[5][7][8][9] Safety
glasses are insufficient due to the vapor irritation potential (H319).

» Respiratory Backup: If fume hood containment is breached or unavailable (e.g., equipment
maintenance), use a half-face respirator with Organic Vapor (OV) cartridges (Black label).[1]

Operational Protocols
Workflow Logic: PPE Selection

The following decision logic dictates the required safety gear based on the state of the

chemical.

Start: Handling 4-Methylbenzofuran
Physical State?

Aﬂd (Neat)

Volume / Condition? Dilute Solution (<1%)
> 1 mL or Heating /Spill / Aerosol Generation
LEVEL 2: High Risk LEVEL 3: Critical LEVEL 1: Standard
(Tyvek Sleeves, Laminate Gloves, (Full Face Respirator (OV), (Lab Coat, Splash Goggles,
Fume Hood MANDATORY) Silver Shield Gloves, Apron) Double Nitrile Gloves)

Click to download full resolution via product page

Figure 1: PPE Decision Logic based on volume and physical state.[2][5][6][10] Note that
heating the substance significantly increases vapor pressure, escalating risk to Level 2.

Safe Weighing & Transfer Technique

Objective: Prevent vapor release and cross-contamination during aliquot preparation.
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e Preparation: Place a disposable absorbent mat (bench protector) inside the fume hood.
e Double Glove: Don inner nitrile gloves, then outer laminate or thick nitrile gloves.
o Vapor Trap: Do not weigh the neat liquid on an open balance outside the hood.

o Method A (Tare): Tare a vial with a septum cap. Inject liquid through septum inside the
hood. Weigh the closed vial.

o Method B (Difference): If using a pipette, dispense inside the hood into a pre-weighed
container. Cap immediately before moving to the balance.

o Decontamination: Wipe the exterior of the stock bottle with a Kimwipe dampened in ethanol
before returning it to storage. Dispose of the Kimwipe as solid hazardous waste.

Emergency Response & Disposal
Spill Response Workflow

In the event of a spill (>5 mL) outside the fume hood, evacuate the immediate area.

Spill Detected 1. Isolate Area 2. Don PPE 3. Absorb w| 4. Decontaminate 5. Disposal
P (Alert personnel) (Resp + Laminate Gloves) (Polypropylene Pads) "1 (soap/water Wash) (Seal in HazBag)

Click to download full resolution via product page

Figure 2: Immediate response workflow for neat 4-Methylbenzofuran spills.

Waste Disposal[1][3][11]

o Classification: Hazardous Organic Waste (Non-Halogenated).

e Segregation: Keep separate from strong oxidizers (e.qg., nitric acid, peroxides) as
benzofurans can react vigorously with oxidizing agents.

o Container: Collect in amber glass or HDPE containers. Do not use polystyrene, which may
be dissolved by aromatic residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. 17059-52-8|7-Methylbenzofuran|BLD Pharm [bldpharm.com]
. sigmaaldrich.cn [sigmaaldrich.cn]

. download.basf.com [download.basf.com]

. tcichemicals.com [tcichemicals.com]

. csub.edu [csub.edu]

. artsci.usu.edu [artsci.usu.edu]

. Chapter 7 - Safe Chemical Use [ehs.cornell.edu]

. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]

°
(] [e0] ~ » [6)] EaN w N -

. hse.kaust.edu.sa [hse.kaust.edu.sa]
¢ 10. fishersci.com [fishersci.com]

e 11. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.sigmaaldrich.cn/CN/en/sds/aldrich/224340
https://www.fishersci.com/store/msds?partNumber=AC358530010&productDescription=3-METHYLBENZOFURAN%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.bldpharm.com/products/17059-52-8.html
https://www.bldpharm.com/products/17059-52-8.html
https://www.benchchem.com/product/b3053873/docs?utm_src=pdf-body#standard-operating-procedure-safe-handling-of-4-methylbenzofuran
https://www.bldpharm.com/products/17059-52-8.html
https://www.fishersci.com/store/msds?partNumber=AC208400010&productDescription=2-METHYLBENZOFURAN+1GR2-&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC358530010&productDescription=3-METHYLBENZOFURAN%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.bldpharm.com/products/17059-52-8.html
https://www.tcichemicals.com/BE/en/sds/M2112_EU_6N.pdf
https://www.bldpharm.com/products/17059-52-8.html
https://www.bldpharm.com/products/17059-52-8.html
https://www.benchchem.com/product/b3053873?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/17059-52-8.html
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/224340
https://download.basf.com/p1/000000000030795579_SDS_GEN_NL/en_NL/Natural_Germacrene_D_85_30795579_SDS_GEN_NL_en_3-0.pdf
https://www.tcichemicals.com/BE/en/sds/M2112_EU_6N.pdf
https://www.csub.edu/chemistry/_files/Topic1_Safety.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://ehs.cornell.edu/book/export/html/1375
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://hse.kaust.edu.sa/wp-content/uploads/2024/08/15_working-with-Toxic.pdf
https://www.fishersci.com/store/msds?partNumber=AC208400010&productDescription=2-METHYLBENZOFURAN+1GR2-&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC358530010&productDescription=3-METHYLBENZOFURAN%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e To cite this document: BenchChem. [Standard Operating Procedure: Safe Handling of 4-
Methylbenzofuran]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053873/docs#standard-operating-procedure-safe-
handling-of-4-methylbenzofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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